Cas no 2866322-25-8 (1-(3-Aminocyclobutyl)ethan-1-one hydrochloride)

• Product Name: 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride
• CAS No: 2866322-25-8
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 6228427
• PubChem ID: 165977829
• Update Time: 2025-06-08

1-(3-Aminocyclobutyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminocyclobutyl)ethan-1-one hydrochloride
• 1-(3-aminocyclobutyl)ethanone;hydrochloride
• 2866322-25-8
• 1-(3-aminocyclobutyl)ethan-1-one hydrochloride, Mixture of diastereomers
• EN300-39856266
• 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-4(8)5-2-6(7)3-5;/h5-6H,2-3,7H2,1H3;1H
• InChI Key： KYMWQHLVMGRGSB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1CC(C1)N

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride

Introduction to 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride (CAS No. 2866322-25-8)

1-(3-Aminocyclobutyl)ethan-1-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2866322-25-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutyl derivatives, featuring a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of both an amine and a ketone functional group, coupled with a cyclobutyl side chain, imparts distinct chemical properties that make it a subject of interest for synthetic chemists and biologists alike.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, making it more amenable for formulation in biological assays and preclinical studies. This property is particularly valuable in the development of novel therapeutic agents where bioavailability and solubility are critical factors determining efficacy.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride as a promising scaffold for designing small-molecule inhibitors targeting various biological pathways. The cyclobutyl ring, known for its rigid conformation, can serve as a stable core to which pharmacophoric groups are appended, facilitating precise interactions with biological targets such as enzymes and receptors.

In particular, the amine group in this molecule can engage in hydrogen bonding with polar residues in protein active sites, while the ketone moiety may participate in π-stacking interactions or act as a hydrogen bond acceptor. Such interactions are pivotal in modulating the binding affinity and selectivity of drug candidates. Researchers have leveraged these characteristics to explore derivatives of 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride as potential treatments for neurological disorders, where precise modulation of protein-protein interactions is essential.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are a large family of enzymes involved in cell signaling pathways, and dysregulation of their activity is implicated in numerous diseases, including cancer. The structural motif present in 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride can be tailored to fit into the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary studies have indicated that certain derivatives exhibit inhibitory effects on specific kinases with high selectivity, suggesting their potential as lead compounds for further optimization.

The synthesis of 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the formation of the cyclobutylamine derivative followed by condensation with acetone or an acetylating agent to introduce the ketone functionality. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to improve the efficiency and scalability of producing this compound. These techniques not only enhance reaction yields but also allow for greater control over stereochemistry, which is crucial for biological activity. The use of green chemistry principles has also been explored to minimize waste and reduce environmental impact during synthesis.

The pharmacological profile of 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride has been evaluated through various in vitro assays designed to assess its interaction with biological targets. Initial studies have demonstrated moderate affinity for certain enzymes, suggesting potential therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and identify any off-target effects that might limit its clinical utility.

One particularly intriguing aspect of this compound is its potential role as a chiral building block in drug design. The cyclobutyl ring can exist as either an (R)-enantiomer or (S)-enantiomer, each with distinct biological activities due to differences in stereochemical interactions with biological targets. Advances in chiral synthesis techniques have enabled the production of enantiomerically pure forms of 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride, allowing researchers to investigate stereochemical specificity more thoroughly.

In conclusion, 1-(3-Aminocyclobutyl)ethan-1-one hydrochloride (CAS No. 2866322-25-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.